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Compound of Interest

Compound Name: Dicyclopropylmethanamine
CAS No.: 13375-29-6
Cat. No.: B049678
Get Quote
. J

Executive Summary & Structural Context

Dicyclopropylmethanamine (also known as C,C-dicyclopropylmethylamine) features a central
methine carbon bonded to a primary amine and two cyclopropyl rings. This motif is increasingly
prevalent in medicinal chemistry as a metabolically stable isostere for isopropy! or phenyl
groups, offering unique steric bulk and lipophilicity without aromatic liability.

Chemical Identity[1][2][3]

¢ |[UPAC Name: 1,1-Dicyclopropylmethanamine

CAS: 13375-29-6

Formula:

MW: 111.19 g/mol

Structure:
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Analytical Challenge: The spectrum is dominated by high-field signals (0.0 — 1.5 ppm) where
the magnetic anisotropy of the cyclopropyl rings causes significant shielding and complex
second-order coupling effects.

Experimental Protocol (Standardized)

To ensure reproducibility and minimize solvent-solute interactions that shift the amine protons,
the following protocol is recommended.

Sample Preparation[1][4][5][6]

e Solvent Choice:Chloroform-d (
) (99.8% D) with 0.03% TMS is the standard for neutral amines.
o Note: If the sample is a hydrochloride salt (

), use DMSO-d
or Methanol-d
to solubilize the salt and observe the ammonium protons (

) as a broad triplet at ~8.0-8.5 ppm.

o Concentration: 10-15 mg of analyte in 0.6 mL solvent. High concentrations can induce
hydrogen bonding, shifting the

peak downfield.[1]

e Acquisition Parameters:
o Pulse Angle: 30° (to prevent saturation).
o Relaxation Delay (d1):

2.0 seconds (essential for accurate integration of the central methine).

o Scans: 16—64 (sufficient for S/N > 100).
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Spectral Assignment & Analysis

The spectrum of dicyclopropylmethanamine is characterized by four distinct environments.
The chemical shifts below are calibrated to TMS (

0.00) in

[21[3]
Predicted Chemical Shift Data Table
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Detailed Mechanistic Analysis
Region 1: The High-Field Cyclopropyl Zone (0.2 — 1.1 ppm)

The cyclopropyl protons appear at unusually high fields due to the diamagnetic anisotropy of
the three-membered ring. The ring current shields protons located above the ring plane.

e Methylene Protons (
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): These appear as two sets of complex multiplets between 0.2 and 0.6 ppm. They are
diastereotopic (cis and trans relative to the central methine), often resolving into a "distorted
quartet" appearance due to geminal (

Hz) and vicinal (
Hz,
Hz) couplings.
» Ring Methine Protons (
): Located at ~0.95 ppm.[4][5] These protons couple to the central methine (

) and the ring methylenes.

Region 2: The Central Methine Anchor (1.4 — 1.7 ppm)

This is the structural "anchor" proton (

).

e Chemical Shift Logic:
o Base shift for methine: ~1.2 ppm.
o Alpha-Nitrogen effect: +0.6 ppm.[5]
o Alpha-Cyclopropyl effect: Mildly shielding compared to alkyl groups.

o Comparison: In the alcohol analogue (Dicyclopropylmethanol), this proton appears at 2.41
ppm.[3] The lower electronegativity of Nitrogen vs. Oxygen shifts this signal upfield by
approximately 0.8—0.9 ppm, placing it near 1.55 ppm.

e Splitting: It appears as a triplet (or doublet of doublets) due to coupling with the two
equivalent methine protons on the cyclopropyl rings.

Region 3: The Exchangeable Amine (1.2 — 1.8 ppm)
The
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signal is broad due to the quadrupole moment of the
nucleus and chemical exchange.

 Validation: Add 1 drop of

to the NMR tube and shake. If this peak disappears (or diminishes significantly), it confirms
the

assignment.

Impurity Profiling & Quality Control

Synthesizing dicyclopropylmethanamine often involves reductive amination of dicyclopropy!
ketone.[6] Common impurities must be identified to certify batch purity.

Diagnostic Signal (

Impurity Origin
ppm)
Dicyclopropyl Ketone ~1.9 — 2.1 (m, alpha-carbonyl) Unreacted Starting Material
2.41 (1) (
Dicyclopropylmethanol Over-reduction / Side Product
)
Solvent contamination
1.56 ( _
Water (overlaps with
)
)
Dichloromethane 5.30 (s) Process solvent

Critical QC Check: Ensure the integral ratio of the 0.2—0.6 ppm region (8H) to the 1.4-1.6 ppm
region (1H) is exactly 8:1. Excess integration in the 1.5 ppm region suggests residual water or
unreacted amine precursors.

Structural Validation Workflow

The following Graphviz diagram outlines the logical decision tree for validating the structure of
Dicyclopropylmethanamine using 1H NMR.
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Caption: Decision tree for the structural validation of Dicyclopropylmethanamine via 1H
NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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